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Compound of Interest

Compound Name: Sodium 1-butanethiolate
CAS No.: 4779-86-6
Cat. No.: B1598934
Get Quote
. J

Executive Summary

Sodium butane-1-thiolate (Sodium butyl mercaptide) is the conjugate base salt of 1-butanethiol.
[1] While structurally simple, its utility in Self-Assembled Monolayers (SAMs), nucleophilic
substitutions (

), and polymerization chain transfer is governed by a strict set of physicochemical constraints.

[1]

This guide moves beyond basic datasheet parameters to address the operational reality of the
compound: it is an air-sensitive, hygroscopic solid that is rarely isolated in its pure crystalline
form without significant degradation.[1] Successful application requires understanding its
behavior in solution and its rapid oxidation kinetics.[1]

Chemical Identity & Structural Characteristics[1][2]

Researchers often confuse the physical properties of the salt with its parent thiol. The salt is an
ionic solid, whereas the parent is a volatile liquid.[1]
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Parameter Specification

IUPAC Name Sodium butane-1-thiolate

Sodium butyl mercaptide; Butyl mercaptan
Common Names

sodium salt
CAS Number 4779-86-6 (Distinct from parent thiol: 109-79-5)
Molecular Formula
Molecular Weight 112.17 g/mol
SMILES [Na+].[S-]CCCC

Linear alkyl chain terminating in a polar ionic

Structure headgroup (

)

Physical State & Thermodynamics[1][3]
Appearance and Phase Behavior

Unlike 1-butanethiol (a clear liquid, mp -115.7°C), sodium butane-1-thiolate is a white to off-
white hygroscopic powder.[1]

e Melting Point: The compound does not exhibit a clean melting point.[1] It typically undergoes
thermal decomposition (pyrolysis of the alkyl chain) at temperatures >250°C under inert
atmosphere.[1]

o Hygroscopicity: The salt is deliquescent.[1] Upon exposure to atmospheric moisture, it
hydrolyzes to regenerate 1-butanethiol and sodium hydroxide, releasing the characteristic
"skunk" odor immediately.[1]

Spectroscopic Signature (Validation)

When validating the conversion of thiol to thiolate, observe the shift in the

-methylene protons (

) in
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-NMR.[1]
e Parent Thiol (
):
ppm (quartet/multiplet).[1]
e Sodium Salt (
):
ppm (shift varies by solvent polarity/ion pairing).[1]
» IR Spectroscopy: Disappearance of the S-H stretch (

) confirms deprotonation.[1]

Solubility & Solvation Dynamics[1][4]

The nucleophilicity of the butanethiolate anion is heavily solvent-dependent.[1] The choice of
solvent dictates the "nakedness" of the anion.
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Solvent Class

Solubility

Nucleophilicity

Recommended Use

Avoid. Hydrolysis

Water Soluble (Hydrolyzes) Low generates NaOH +
Thiol.[1]
General synthesis
Alcohols (MeOH, ] (solvation of anion by
High Moderate )
EtOH) H-bonding reduces
reactivity).[1]
Polar Aprotic (DMSO, _ _ reactions.[1][2] The
DMF) High Maximum anion is "naked" and
highly reactive.[1]
Used for in-situ
Ethers (THF, Et20) Moderate/Low Moderate generation with NaH.
[1]
Used to wash away
Non-polar (Hexane) Insoluble Negligible impurities from the

solid salt.[1]

Synthesis & Handling Protocol

Core Directive: Due to oxidative instability, in-situ generation is superior to purchasing
commercial solids for sensitive applications like SAM formation.[1]

The "Schlenk Line" Protocol (In-Situ)

This protocol ensures an anhydrous, oxygen-free environment to prevent disulfide formation.[1]
Reagents:

» 1-Butanethiol (Distilled, stored over molecular sieves).[1]

e Sodium Hydride (60% in oil) OR Sodium Methoxide (anhydrous).[1]

e Solvent: Anhydrous THF or MeOH (degassed).
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Workflow Diagram:

@l Add Thiol to NaH/THF (0°C
nditions

1. Deprotonation
(NaH + R-SH > R-SNa + H2)

Click to download full resolution via product page

Figure 1: Anhydrous synthesis pathway via Sodium Hydride deprotonation.

Oxidative Instability (The "Disulfide Death")

The most common failure mode is air oxidation.[1] The thiolate anion (

) is easily oxidized to dibutyl disulfide (
), which is non-nucleophilic and does not bind to gold surfaces effectively.[1] [1]

Applications in Surface Chemistry (SAMs)[1]

Sodium butane-1-thiolate is a critical precursor for forming Self-Assembled Monolayers on gold

(

) surfaces.[1] While thiols (

) are commonly used, thiolates (

) offer faster adsorption kinetics under specific pH conditions.[1]

Mechanism: The sulfur atom coordinates to the gold surface.[1] In the case of the salt, the
elimination of

is not required for adsorption, but the counter-ion can affect packing density.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1598934/docs?utm_src=pdf-body-img#technical-guide-physical-properties-handling-of-sodium-butane-1-thiolate-1
https://pubchem.ncbi.nlm.nih.gov/compound/Butanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/Butanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/Butanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/Butanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/Butanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/Butanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Thiolate Solution (R-S-)

If O2 present

Au(111) Interface

Oxidized Impurities (RSSR)
(Physisorbed Defects)

Physisorption L |
(Fast Step) Inhibits Packing
High Order.

Chemisorption & Organization
(Au-S Bond Formation)

Click to download full resolution via product page

Figure 2: Competitive adsorption pathway on Gold surfaces. Note that disulfides (impurities)
compete with thiolates, causing defects.[1]

Safety & Toxicology
The "Stench" Factor

While the salt has a lower vapor pressure than the thiol, hydrolysis releases 1-butanethiol
(Odor Threshold: ~0.1 ppb).[1]

+ Neutralization: All glassware and spills must be treated with dilute bleach (sodium
hypochlorite).[1] This oxidizes the sulfur to a sulfonate (odorless), bypassing the disulfide
stage.[1]

o Reaction:
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[1]

Corrosivity

The compound is a strong base.[1][2]
o Skin/Eye: Causes severe burns.[1] The hydrolysis produces NaOH on the skin.[1]
+ Inhalation: Dust is extremely irritating to the upper respiratory tract.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1598934/docs#technical-guide-physical-properties-
handling-of-sodium-butane-1-thiolate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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